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Compound of Interest

Compound Name: Chlorocycloheptane

Cat. No.: B1583793 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential safety and

logistical information for the proper disposal of chlorocycloheptane, a halogenated

hydrocarbon. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions
Chlorocycloheptane is a flammable liquid and vapor.[1] It is crucial to handle this chemical in

a well-ventilated area and away from ignition sources.[2] When handling chlorocycloheptane,

appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat, should be worn. In case of fire, use dry sand, dry chemical, or alcohol-

resistant foam to extinguish.

Step-by-Step Disposal Protocol
The proper disposal of chlorocycloheptane must be conducted in accordance with federal,

state, and local regulations for hazardous waste. As a halogenated organic compound, it

requires special handling and cannot be disposed of down the drain.[3]

1. Waste Identification and Segregation:

Clearly identify waste containing chlorocycloheptane as "Halogenated Organic Waste."[4]

[5]
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Do not mix chlorocycloheptane waste with non-halogenated organic wastes, as the

disposal methods and costs differ significantly.[3]

Keep chlorocycloheptane waste separate from other incompatible waste streams such as

acids, bases, and oxidizers.[4][5]

2. Waste Collection and Storage:

Collect chlorocycloheptane waste in a designated, properly labeled, and sealed container.

[5] The container should be made of a material compatible with halogenated organic

compounds.

The container label should clearly state "Hazardous Waste," "Halogenated Organic Waste,"

and list "Chlorocycloheptane" as a component.[3][5]

Store the waste container in a cool, dry, and well-ventilated area, away from heat sources

and direct sunlight.[6] Ensure the container is tightly closed to prevent the release of

flammable vapors.

3. Spill and Leak Management:

In the event of a spill, immediately remove all sources of ignition.[2]

Ventilate the area.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[2]

Collect the contaminated absorbent material and place it in a sealed container for disposal

as hazardous waste.[2] Do not allow the spill to enter drains or waterways.

4. Final Disposal:

Arrange for the collection of the halogenated organic waste by a licensed hazardous waste

disposal company. Halogenated organic wastes are typically disposed of via high-

temperature incineration.[4]

Follow all institutional and regulatory procedures for waste pickup and documentation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1583793?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://www.benchchem.com/product/b1583793?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1583793?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1583793?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.sigmaaldrich.com/sds/aldrich/c105058
https://pim-resources.coleparmer.com/sds/28163.pdf
https://pim-resources.coleparmer.com/sds/28163.pdf
https://pim-resources.coleparmer.com/sds/28163.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Due to the limited availability of a specific Safety Data Sheet (SDS) for chlorocycloheptane,

the following table summarizes key safety and physical properties based on available data for

chlorocycloheptane and structurally similar compounds like 1-chloroheptane and

chlorocyclohexane.

Property Value/Information Source

GHS Hazard Statements
H226: Flammable liquid and

vapor
[1]

GHS Precautionary

Statements

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

[1][6]

P233: Keep container tightly

closed.
[1][6]

P403 + P235: Store in a well-

ventilated place. Keep cool.
[1][6]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1][6]

Personal Protective Equipment
Safety goggles, chemical-

resistant gloves, lab coat
General laboratory practice

Spill Containment
Inert absorbent material

(vermiculite, sand, earth)
[2]

Fire Extinguishing Media
Dry sand, dry chemical,

alcohol-resistant foam

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of

chlorocycloheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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